Cas no 81772-17-0 (3,5-Octadiynedioic acid)

3,5-Octadiynedioic acid structure
3,5-Octadiynedioic acid structure
Product name:3,5-Octadiynedioic acid
CAS No:81772-17-0
MF:C8H6O4
MW:166.130842685699
CID:2885486

3,5-Octadiynedioic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-Octadiynedioic acid
    • Inchi: 1S/C8H6O4/c9-7(10)5-3-1-2-4-6-8(11)12/h5-6H2,(H,9,10)(H,11,12)
    • InChI Key: CBMDVMXYPLTTCS-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CC#CC#CCC(O)=O

Experimental Properties

  • Density: 1.426±0.06 g/cm3(Predicted)
  • Melting Point: 177 °C (decomp)
  • Boiling Point: 451.4±30.0 °C(Predicted)
  • pka: 2.95±0.10(Predicted)

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